1-[3-(3-Fluorophenyl)-1,2,4-oxadiazol-5-yl]ethyl acetate
Overview
Description
Scientific Research Applications
Anticancer Activity
- Synthesis and Biological Evaluation: Novel derivatives of 1,3,4-oxadiazoles have been synthesized and evaluated for their anticancer properties. The synthesized compounds showed cytotoxicity against various cancer cell lines, highlighting their potential as anticancer agents. For instance, specific derivatives exhibited significant activity against Caco-2 and HepG2 cell lines, suggesting their utility in cancer treatment research (Adimule et al., 2014).
Antimicrobial Properties
- Synthesis and Antimicrobial Evaluation: Research focused on the synthesis of 1,3,4-oxadiazole derivatives has shown that these compounds possess notable antibacterial and antifungal activities. This demonstrates their potential in developing new antimicrobial agents to combat resistant microbial strains (Jafari et al., 2017).
Analytical Applications
- Chemical Analysis and Detection: The development of novel 1,3,4-oxadiazole derivatives has been applied in analytical chemistry, particularly in the detection and quantification of substances in agricultural samples. This highlights the compound's utility in improving the sensitivity and specificity of analytical methods (Linghu et al., 2015).
Fluorescence Sensing
- Fluorescence Quenching for Sensing Applications: Thiophene substituted 1,3,4-oxadiazole derivatives have been investigated for their fluorescence quenching properties, demonstrating potential as sensors for detecting specific chemicals like aniline. This opens avenues for developing sensitive and selective chemical sensors (Naik et al., 2018).
Mechanism of Action
Target of Action
Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, indole derivatives have been shown to readily undergo electrophilic substitution due to excessive π-electrons delocalization .
Biochemical Pathways
Compounds with similar structures, such as oxadiazoles, have been reported to exhibit a broad range of biological activities, including anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , antifungal , antimycobacterial , analgesic , anticonvulsant , tyrokinase inhibitor , and cathepsin K inhibitor antioxidant properties. These activities suggest that these compounds may affect a variety of biochemical pathways.
Result of Action
Similar compounds, such as oxadiazoles, have been reported to exhibit a broad range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
1-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]ethyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O3/c1-7(17-8(2)16)12-14-11(15-18-12)9-4-3-5-10(13)6-9/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJEZQKMEQNIKIW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=NO1)C2=CC(=CC=C2)F)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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